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Compound of Interest

Compound Name: 4-Sulfocalix[4]arene hydrate

Cat. No.: B13352509

Get Quote

Executive Summary: The Solubility Paradox
In the landscape of supramolecular chemistry, 4-sulfocalix[4]arene (SC4A) represents a critical

engineering solution to the "hydrophobic effect." While the parent calix[4]arene is virtually

insoluble in water due to its rigid, lipophilic aromatic backbone and strong intramolecular

hydrogen bonding, the introduction of sulfonate groups (

) at the para position (upper rim) fundamentally alters its thermodynamic landscape.

This guide details the physicochemical behavior, synthesis, and application of 4-
sulfocalix[4]arene hydrate (specifically the sodium salt,

), focusing on its utility as a solubilizing agent for hydrophobic active pharmaceutical
ingredients (APIs).

Physicochemical Profile & Solubility Mechanics
The Hydration Architecture
Unlike simple salts, SC4A does not merely dissociate; it integrates into the water lattice. The

"hydrate" designation is non-trivial. In the solid state, SC4A typically crystallizes with a variable

number of water molecules (often
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), which stabilize the alternating cone conformation via a secondary hydrogen bond network
bridging the sulfonate groups.

Key Solubility Data:

Parameter Value / Characteristic Context

| Solubility Limit (Water) |

(

) | Highly soluble compared to parent calixarene (

). | | pKa Values |

,

| Exhibits "super-acidic" and "super-basic" behavior due to lower-rim H-bond stabilization. | |
Critical Aggregation | Forms nano-aggregates at high conc. | Can behave like a micelle-mimic
above certain thresholds. | | Counter-ion Effect |

| Sodium salts are the standard for high aqueous solubility. |

The pH-Solubility Interplay
While SC4A remains soluble across the entire pH scale (1–14), its binding capacity is pH-

dependent.

Acidic pH (< 3.0): The sulfonate groups remain ionized (

), but the lower rim hydroxyls are fully protonated, maximizing the "cone" rigidity via circular
hydrogen bonding.

Basic pH (> 11.0): Deprotonation of phenolic hydroxyls disrupts the cone shape, potentially

altering host-guest binding constants (

).
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Experimental Protocol: Synthesis & Purification
(The Shinkai Method)
This protocol is adapted from the foundational work of Shinkai et al., optimized for high-purity

pharmaceutical applications.

Reagents Required
Calix[4]arene (Parent macrocycle)[1][2][3]

Sulfuric acid (

), concentrated (98%)

Sodium Chloride (NaCl)

Methanol (MeOH) and Ethanol (EtOH)

Workflow Diagram
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Figure 1: Step-by-step synthesis pathway for converting insoluble calix[4]arene into water-

soluble SC4A.

Detailed Steps
Sulfonation: Dissolve 1.0 g of Calix[4]arene in 10 mL of concentrated

. Heat to 70–80°C for 3–4 hours.

Critical Check: Monitor water solubility.[2][4][5][6][7] Take a 50 µL aliquot and add to water.

If precipitate forms, reaction is incomplete.
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Quenching: Pour the hot reaction mixture carefully into 50 mL of crushed ice/water.

Salting Out (The Key to Hydrate Formation): Add solid NaCl or saturated brine to the solution

until a white precipitate forms. This converts the sulfonic acid to the sodium sulfonate salt,

which is less soluble in high-ionic-strength brine than in pure water.

Purification: Filter the precipitate. Recrystallize from a water/methanol mixture to remove

excess inorganic salts.

Validation: Perform

-NMR in

. A doublet at

ppm (aromatic protons) confirms symmetry and purity.

Protocol: Determining Solubility Enhancement
(Phase Solubility)
To validate SC4A as a solubilizer for a drug (e.g., Nifedipine or Meloxicam), use the Higuchi-

Connors phase solubility method.

Methodology
Preparation: Prepare aqueous solutions of SC4A ranging from 0 to 50 mM (e.g., 0, 5, 10, 20,

50 mM).

Saturation: Add excess solid drug (guest) to each vial.

Equilibration: Shake at constant temperature (25°C) for 48 hours.

Separation: Filter suspensions through a 0.45 µm PVDF membrane.

Quantification: Analyze the filtrate via UV-Vis or HPLC.

Interpreting the Data (A-Type vs. B-Type)
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Type (Linear): Indicates 1:1 soluble complex formation.[8] This is the most common behavior
for SC4A with small-molecule drugs.

Formula:

Where

is the intrinsic solubility of the drug.

Solubilization Mechanism
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Figure 2: Schematic of the host-guest equilibrium driving solubility enhancement.

Pharmaceutical Applications & Toxicity[4][5]
Drug Delivery Systems
SC4A is superior to Cyclodextrins (CDs) for specific cationic drugs due to the electrostatic

attraction provided by the sulfonate groups (Cation-

interactions).

Nifedipine: SC4A increases solubility by >30-fold via inclusion complexation.[9]

Peptide Stabilization: SC4A inhibits the aggregation of arginine-rich peptides by masking the

hydrophobic/cationic side chains, turning aggregates into soluble cell-penetrating peptides.

Biocompatibility Profile[5]
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Clearance: Rapidly eliminated via urine (renal clearance) without metabolic degradation.

Toxicity:

Hemolysis: Zero hemolytic activity up to 5 mM.[4][10]

Cytotoxicity:

values generally

(low toxicity).

Organ Accumulation: Negligible accumulation in liver or spleen.[10]
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This guide is intended for research purposes. Always verify specific solubility limits with your

synthesized batch using UV-Vis titration, as hydration levels can vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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